Cas no 1443014-87-6 (Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate
• CAS No: 1443014-87-6
• MF: C₇H₈BrNO₂S₂
• MW: 282.177918434143
• MDL: MFCD28100422
• CID: 4673567
• PubChem ID: 118618786
• Update Time: 2025-05-20

Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate
• ethyl 4-bromo-2-(methylthio)thiazole-5-carboxylate
• ethyl 4-bromo-2-methylsulfanyl-1,3-thiazole-5-carboxylate
• 4-Bromo-2-(methylthio)-5-thiazolecarboxylic acid ethyl ester
• CS-0254195
• AS-70755
• D94150
• AKOS037646779
• DB-167149
• 1443014-87-6
• SCHEMBL17385467
• Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate

• MDL： MFCD28100422
• Inchi： 1S/C7H8BrNO2S2/c1-3-11-6(10)4-5(8)9-7(12-2)13-4/h3H2,1-2H3
• InChI Key： CZZUPRYKHVECBT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)SC(=N1)SC

Computed Properties

• Exact Mass: 280.91798 g/mol
• Monoisotopic Mass: 280.91798 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.7
• Molecular Weight: 282.2

Additional information on Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate

Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate: A Versatile Building Block in Organic Synthesis

Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate (CAS No. 1443014-87-6) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This thiazole derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, making it particularly relevant in today's drug discovery landscape where researchers are actively seeking novel heterocyclic scaffolds for medicinal applications.

The molecular structure of Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate contains three key functional groups that contribute to its synthetic utility: the bromo substituent at position 4, the methylsulfanyl group at position 2, and the ester functionality at position 5. This unique combination allows for multiple modification pathways, answering one of the most common search queries about "modifiable thiazole derivatives" in chemical databases. The presence of these reactive sites makes it an ideal candidate for cross-coupling reactions, which are currently among the most searched topics in synthetic chemistry forums.

Recent trends in pharmaceutical research show growing interest in thiazole-containing compounds, as evidenced by the increasing number of publications and patent applications. This aligns perfectly with the compound's potential, as Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate can serve as a precursor for various bioactive thiazoles. The bromo group enables efficient palladium-catalyzed couplings, while the ester function allows for straightforward transformations into amides or acids - addressing another frequently asked question about "functional group interconversion in thiazole chemistry".

The compound's stability under various conditions makes it particularly valuable for high-throughput synthesis applications, a hot topic in modern drug discovery programs. Researchers appreciate that Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate can withstand diverse reaction conditions while maintaining its structural integrity, answering practical concerns about "stable heterocyclic building blocks" often searched by synthetic chemists.

In material science applications, this thiazole derivative has shown promise in the development of organic electronic materials, responding to growing interest in "thiazole-based semiconductors". The conjugated system of the thiazole ring, combined with the electron-withdrawing ester group, creates interesting electronic properties that are currently being explored for potential applications in organic light-emitting diodes (OLEDs) and organic photovoltaics.

The synthesis of Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate typically involves the Hantzsch thiazole synthesis, a classic method that continues to be relevant in contemporary organic synthesis. This addresses another common search term about "modern applications of Hantzsch synthesis". The process allows for efficient introduction of various substituents at specific positions of the thiazole ring, providing chemists with a versatile tool for structural diversification.

Quality control of Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate is crucial for its applications, and modern analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed. These quality assurance measures respond to frequent queries about "purity standards for heterocyclic intermediates" in pharmaceutical manufacturing.

As research into privileged structures in medicinal chemistry continues to grow, Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate maintains its position as a valuable building block. Its ability to serve as a precursor for various thiazole-containing drug candidates makes it particularly relevant in the current pharmaceutical landscape, where there's increasing demand for "novel heterocyclic drug scaffolds".

The compound's storage and handling require standard laboratory precautions, addressing practical questions about "handling brominated heterocycles". Proper storage in cool, dry conditions away from strong oxidizing agents ensures its stability over extended periods, making it a reliable reagent for synthetic projects.

Looking forward, Ethyl 4-bromo-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate is poised to play an even more significant role in chemical research as interest in structure-activity relationships of thiazole derivatives continues to grow. Its versatility and the current focus on heterocyclic chemistry in both academic and industrial settings suggest that this compound will remain an important tool for chemists working on the next generation of functional materials and therapeutic agents.